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Compound of Interest

Compound Name: Ammonium acrylate

Cat. No.: B080204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Chemical Abstracts Service

(CAS) number and detailed safety information for ammonium acrylate. The data presented is

intended to support laboratory safety protocols and risk assessments in research and

development settings.

Chemical Identification
Ammonium acrylate is the ammonium salt of acrylic acid.[1][2] It is primarily used as a

monomer in the production of polyacrylate polymers.[1]

Identifier Value

Chemical Name Ammonium acrylate[2]

CAS Number 10604-69-0[1][2][3][4]

Molecular Formula C₃H₇NO₂ (or C₃H₄O₂.H₃N)[2][5][6]

Molecular Weight 89.09 g/mol [3][6]

Synonyms 2-Propenoic acid, ammonium salt[3][4]

Physical and Chemical Properties
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The following table summarizes key physical and chemical properties of ammonium acrylate.

Property Value Source

Physical Description
White to pale yellow solid or

aqueous solution[1]
[1]

Melting Point >300 °C [2]

Flash Point 61.6 °C [2]

Solubility Highly soluble in water[1] [1]

Safety and Hazard Information
Ammonium acrylate presents several hazards that require careful management in a

laboratory setting. The following sections detail its classification, toxicological data, and

handling procedures.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard information for ammonium acrylate. Note that aggregated data from

multiple notifications indicates some variability in classification.[3]
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Hazard Class Hazard Statement Signal Word Pictogram

Hazardous to the

aquatic environment,

acute hazard

H400: Very toxic to

aquatic life[2][3]
Warning Environmental Hazard

Hazardous to the

aquatic environment,

long-term hazard

H410: Very toxic to

aquatic life with long

lasting effects[3]

Warning Environmental Hazard

Skin irritation
H315: Causes skin

irritation[7]
Warning Exclamation Mark

Eye irritation
H319: Causes serious

eye irritation[7]
Warning Exclamation Mark

Skin sensitization

H317: May cause an

allergic skin

reaction[7]

Warning Exclamation Mark

Pictogram descriptions are provided as text. Refer to official GHS documentation for symbol

images.

The following precautionary statements are recommended for handling ammonium acrylate:

P264: Wash skin thoroughly after handling.[7]

P273: Avoid release to the environment.[2][3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[7]

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[7]

P391: Collect spillage.[2][3]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[2][3]
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Toxicological data for ammonium acrylate itself is limited in the provided resources. However,

studies on related copolymers offer some insights.

Endpoint Result Substance Tested Source

Maternal & Fetal

Toxicity (Oral)

NOAEL > 1000 mg/kg

bw/d

Acrylamide/Ammoniu

m Acrylate Copolymer
[8]

Genotoxicity (Ames

Test)
Non-genotoxic

Acrylamide/Ammoniu

m Acrylate Copolymer
[8]

Human Dermal

Irritation
No irritation observed

5% aqueous solution

of

Acrylamide/Ammoniu

m Acrylate Copolymer

[8]

Experimental Protocols
Detailed experimental protocols for the toxicological studies mentioned above are not fully

available in the cited literature. However, a summary of the methodology for the genotoxicity

study is provided below.

Ames Test (Summary) The mutagenic potential of Acrylamide/Ammonium Acrylate Copolymer

was assessed using an Ames test. The copolymer was tested at concentrations up to 5000 µ

g/plate with Salmonella typhimurium and Escherichia coli (strain WP2 uvrA-). The substance

was reported as non-genotoxic under the conditions of the test.[8]

Safe Handling and Storage Workflow
The following diagram outlines a logical workflow for the safe handling and storage of

ammonium acrylate in a laboratory setting.

Caption: Workflow for Safe Handling of Ammonium Acrylate.

Emergency Procedures
First-Aid Measures:
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Skin Contact: Immediately wash with plenty of soap and water. If skin irritation or a rash

occurs, seek medical attention.[7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and seek medical advice.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

Accidental Release Measures:

Ensure adequate ventilation and remove all sources of ignition.[9]

Prevent the substance from entering drains, as it is very toxic to aquatic life.[9]

Contain the spill with inert absorbent material and collect it for disposal in a suitable, closed

container.[9]

Fire-Fighting Measures:

Use appropriate extinguishing media such as CO₂, foam, or dry powder.[10]

Wear self-contained breathing apparatus (SCBA) and full protective clothing.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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